1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine

• IUPAC Name: 2-[1-(2,6-dimethylphenyl)tetrazol-5-yl]sulfanyl-1-(3,5-dimethylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H25N5OS/c1-12-8-13(2)10-22(9-12)16(24)11-25-18-19-20-21-23(18)17-14(3)6-5-7-15(17)4/h5-7,12-13H,8-11H2,1-4H3
• InChI Key: KIJXSSTZZCLSEO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)CSC2=NN=NN2C3=C(C=CC=C3C)C)C
• Molecular Formula: C18H25N5OS
• Molecular Weight: 359.5 g/mol

Description

1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine, also known as DMPT, is a chemical compound that has been widely studied for its potential applications in various fields. DMPT is a thioester derivative of piperidine and tetrazole, and it has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism and cellular homeostasis. 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine can induce apoptosis in cancer cells, inhibit the proliferation of immune cells, and modulate the expression of various genes involved in metabolism and inflammation. In vivo studies have shown that 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine can improve the growth and feed efficiency of livestock, enhance the antioxidant capacity of cells, and reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine has several advantages for use in lab experiments, including its high purity, stability, and solubility in water. 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine is also relatively inexpensive and easy to synthesize. However, there are some limitations to the use of 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine in lab experiments, including its potential toxicity and the need for further studies to elucidate its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine, including its potential applications in medicine, agriculture, and animal husbandry. In medicine, further studies are needed to investigate the potential therapeutic effects of 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine on various diseases, as well as its safety and efficacy in clinical trials. In agriculture, research is needed to optimize the use of 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine as a feed additive to enhance the growth and health of livestock, as well as its effects on the environment and food safety. In animal husbandry, further studies are needed to investigate the potential benefits and risks of using 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine as a feed additive, as well as its effects on animal welfare and productivity.

Scientific Research Applications

1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine has been extensively studied for its potential applications in various fields, including medicine, agriculture, and animal husbandry. In medicine, 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine has been investigated as a potential treatment for a variety of conditions, including cancer, inflammation, and neurological disorders. In agriculture, 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine has been shown to improve the growth and feed efficiency of livestock, as well as the yield and quality of crops. In animal husbandry, 1-({[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetyl)-3,5-dimethylpiperidine has been used as a feed additive to enhance the growth and health of livestock.